4-(Acetylamino)phenyl 3,4-dichloro-2-methoxybenzenesulfonate

• IUPAC Name: (4-acetamidophenyl) 3,4-dichloro-2-methoxybenzenesulfonate
• InChI: InChI=1S/C15H13Cl2NO5S/c1-9(19)18-10-3-5-11(6-4-10)23-24(20,21)13-8-7-12(16)14(17)15(13)22-2/h3-8H,1-2H3,(H,18,19)
• InChI Key: GLIKXVWJMZETJE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)OS(=O)(=O)C2=C(C(=C(C=C2)Cl)Cl)OC
• Molecular Formula: C15H13Cl2NO5S
• Molecular Weight: 390.2 g/mol

Description

The compound “N-(4-(ACETYLAMINO)PHENYL)-2-(6,8-DICHLORO-4-OXO-3(4H)-QUINAZOLINYL)ACETAMIDE” has a similar structure. It’s provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The structure of a related compound, “[4-(Acetylamino)phenyl]dichloroiodine(III)”, includes the arrangement of atoms and the chemical bonds that hold the atoms together.

Physical And Chemical Properties Analysis

The physical and chemical properties of a related compound, “3,4-Dichlorophenylacetylene”, include a density of 1.3±0.1 g/cm3, boiling point of 225.1±30.0 °C at 760 mmHg, and a molecular weight of 171.023 Da.

Mechanism of Action

DASB binds to the serotonin transporter (SERT) in the brain. Once bound, it is transported into the presynaptic neuron where it is sequestered. This allows for the visualization of SERT using PET imaging. DASB has a high affinity for SERT and is selective for this protein, making it a useful tool in scientific research.
Biochemical and Physiological Effects:
DASB has no known biochemical or physiological effects on the body. It is a radioligand that is used solely for scientific research purposes.

Advantages and Limitations for Lab Experiments

The use of DASB in scientific research has several advantages. It is a well-established radioligand that has been used in numerous studies. Its high affinity for SERT and selectivity for this protein make it a useful tool in studying the role of serotonin in various neurological disorders. However, there are also limitations to its use. DASB is a radioligand, which means that it requires the use of radioactive isotopes. This can be a safety concern in the laboratory. Additionally, the use of PET imaging with DASB can be expensive and time-consuming.

Future Directions

There are several future directions for the use of DASB in scientific research. One area of interest is the study of the role of serotonin in depression and anxiety disorders. PET imaging with DASB can be used to study the density and distribution of SERT in patients with these disorders. Another area of interest is the study of the effects of various drugs on SERT. DASB can be used to study the effects of drugs on SERT density and distribution in the brain. Additionally, the development of new radioligands with improved properties is an area of ongoing research.

Synthesis Methods

The synthesis of DASB involves several steps. First, 4-(Acetylamino)phenol is reacted with 3,4-dichloro-2-methoxybenzenesulfonyl chloride to form 4-(Acetylamino)phenyl 3,4-dichloro-2-methoxybenzenesulfonate. The crude product is then purified using column chromatography to obtain pure DASB. The synthesis method of DASB has been well-established and is widely used in scientific research laboratories.

Scientific Research Applications

DASB is primarily used in scientific research to study the serotonin transporter (SERT) in the brain. SERT is a protein that is responsible for the reuptake of serotonin in the brain. DASB is a radioligand that binds to SERT and can be visualized using positron emission tomography (PET) imaging. PET imaging with DASB allows researchers to study the density and distribution of SERT in the brain, which is important in understanding the role of serotonin in various neurological disorders.

Safety and Hazards

The safety data sheet for a related compound, “(3,4-DICHLORO-PHENYL)-ACETYL CHLORIDE”, provides information on first-aid measures, fire-fighting measures, and accidental release measures.